Cas no 1621909-80-5 (4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid)

4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core functionalized with an iodine substituent at the 4-position, a nitro group at the 5-position, and a carboxylic acid moiety at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmacologically active compounds or functionalized pyrazole derivatives. The presence of both electron-withdrawing (nitro) and halogen (iodo) groups enhances its reactivity in cross-coupling reactions and nucleophilic substitutions. The carboxylic acid functionality further allows for derivatization or conjugation. Its well-defined reactivity profile and stability under standard conditions make it a valuable building block for medicinal chemistry and materials science applications.
4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid structure
1621909-80-5 structure
Product Name:4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid
CAS No:1621909-80-5
MF:C4H2IN3O4
MW:282.980852603912
CID:5219984
Update Time:2026-03-06

4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid
    • 4-iodo-3-nitro-1H-pyrazole-5-carboxylic acid
    • Inchi: 1S/C4H2IN3O4/c5-1-2(4(9)10)6-7-3(1)8(11)12/h(H,6,7)(H,9,10)
    • InChI Key: WETDNIDLJRHHAD-UHFFFAOYSA-N
    • SMILES: N1C([N+]([O-])=O)=C(I)C(C(O)=O)=N1

4-Iodo-5-nitro-2H-pyrazole-3-carboxylic acid Pricemore >>

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